4-(2-{[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]thio}-1H-imidazol-1-yl)-N-butylbenzamide

• IUPAC Name: 4-[2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-butylbenzamide
• InChI: InChI=1S/C23H24N4O4S/c1-2-3-10-24-22(29)16-4-7-18(8-5-16)27-12-11-25-23(27)32-14-21(28)26-17-6-9-19-20(13-17)31-15-30-19/h4-9,11-13H,2-3,10,14-15H2,1H3,(H,24,29)(H,26,28)
• InChI Key: VLKDOOUXLSKXLN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. It would contain aromatic rings (from the benzodioxol and imidazole groups) and polar groups (from the amide and thio groups).

Scientific Research Applications

Pharmacological and Toxicological Considerations

• Benzofurans and Benzodifurans: Benzofurans and benzodifurans, which share structural similarities with 1,3-benzodioxol moieties found in the queried compound, have been synthesized for research purposes. Their structures resemble recreational drugs like 3,4-methylenedioxymethamphetamine, and they exhibit psychoactive properties. Despite their prevalence, knowledge about their pharmacokinetics, pharmacodynamics, and acute toxic effects remains limited, indicating a need for more comprehensive research in these areas (Barceló & Gomila, 2018).

Insights on Chemical Structure and Biological Activity

• Benzimidazole Derivatives: The study of benzimidazole derivatives provides insights into the chemical structure and biological activity of compounds with heterocyclic aromatic components similar to the queried compound. Benzimidazoles have been extensively researched and found to exhibit a wide range of pharmacological activities, including antimicrobial, antifungal, anticancer, antiviral, antioxidant, and anti-inflammatory properties. The versatility and similarity with biomolecules make them a frequently used lead for new drug discovery (Thapa et al., 2022).

Exploration of Similar Chemical Entities

• Phthalates Exposure Assessment: Research on phthalates, which are chemicals commonly used in consumer and personal care products and have a structural resemblance to the queried compound, highlights the importance of understanding exposure trends, temporal reliability of measurements, and the significance of urinary metabolite concentrations in environmental epidemiology studies. This research underlines the complexity of accurately assessing exposure and interpreting the results, especially considering the limitations of current approaches (Johns et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be particularly interesting to investigate its potential biological activities, given the biological activities observed for similar compounds.